Cas no 347195-54-4 ((3R)-1-benzyl-3-ethyl-piperazine-2,5-dione)

• Product Name: (3R)-1-benzyl-3-ethyl-piperazine-2,5-dione
• CAS No: 347195-54-4
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 1464446
• PubChem ID: 40423500
• Update Time: 2025-04-20

(3R)-1-benzyl-3-ethyl-piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (3R)-1-benzyl-3-ethyl-piperazine-2,5-dione
• LogP
• (3R)-1-benzyl-3-ethylpiperazine-2,5-dione
• 1-BENZYL-3(R)-ETHYL-PIPERAZINE-2,5-DIONE
• 1-Benzyl-3(R)-ethyl-pierazine-2,5-dione
• SCHEMBL6343378
• (R)-1-BENZYL-3-ETHYLPIPERAZINE-2,5-DIONE
• (R)-3-Ethyl-1-(phenylmethyl)-2,5-piperazinedione
• 347195-54-4
• MUIKRKFOQRVJON-LLVKDONJSA-N
• DTXSID00654082

• Inchi： 1S/C13H16N2O2/c1-2-11-13(17)15(9-12(16)14-11)8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,14,16)/t11-/m1/s1
• InChI Key： MUIKRKFOQRVJON-LLVKDONJSA-N
• SMILES： O=C1[C@@H](CC)NC(CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 232.12128
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41